4-Cyano-1-(2,6-difluorobenzyl)-1H-1,2,3-triazole
Cat. No. B1311962
Key on ui cas rn:
202003-06-3
M. Wt: 220.18 g/mol
InChI Key: PVIAOIJYIQHKPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06277999B1
Procedure details
A mixture of 2,6-difluorobenzyl azide (34.2 9), 2-chloroacrylonftrile (26.6 g) and water (125 ml) is stirred at about 70° C. for 24 hours. Excess 2-chloroacrylonitrile is distilled off by raising the external temperature to about 130° C. The mixture is cooled to about 95° C. and the product is crystallized by seeding. After cooling to about 40° C., the suspension is treated with cyclohexane (50 ml) and brought to about 20° C., and the product is isolated by filtration, washed with cyclohexane (75 ml) and then with water and dried in vacuo at about 60° C. Yield: 36.38 g=82.6%.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]([F:12])[C:3]=1[CH2:4][N:5]=[N+:6]=[N-:7]>O>[C:4]([C:3]1[N:7]=[N:6][N:5]([CH2:4][C:3]2[C:2]([F:1])=[CH:11][CH:10]=[CH:9][C:8]=2[F:12])[CH:2]=1)#[N:5]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=C(CN=[N+]=[N-])C(=CC=C1)F
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Name
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Quantity
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125 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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is stirred at about 70° C. for 24 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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Excess 2-chloroacrylonitrile is distilled off
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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by raising the external temperature to about 130° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is cooled to about 95° C.
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CUSTOM
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Type
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CUSTOM
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Details
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the product is crystallized
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to about 40° C.
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ADDITION
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Type
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ADDITION
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Details
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the suspension is treated with cyclohexane (50 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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brought to about 20° C.
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CUSTOM
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Type
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CUSTOM
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Details
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the product is isolated by filtration
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WASH
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Type
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WASH
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Details
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washed with cyclohexane (75 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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with water and dried in vacuo at about 60° C
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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|
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Type
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Smiles
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C(#N)C=1N=NN(C1)CC1=C(C=CC=C1F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
